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Compound of Interest

Compound Name: Lithium cyanide

Cat. No.: B1604797 Get Quote

An In-depth Technical Guide to the Properties of Lithium Cyanide (CAS Number 2408-36-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and analysis of lithium cyanide (LiCN), CAS number 2408-36-8. The

information is intended for professionals in research and development who require detailed

technical data and experimental protocols.

Core Properties of Lithium Cyanide
Lithium cyanide is a simple inorganic salt with significant applications in organic synthesis.[1]

[2] It is a white, hygroscopic, and water-soluble solid.[1][2] Due to its ability to release highly

toxic hydrogen cyanide gas upon contact with acids or moisture, it must be handled with

extreme caution.[1]

Physical and Chemical Properties
The fundamental physical and chemical properties of lithium cyanide are summarized in the

table below.
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Property Value Reference(s)

CAS Number 2408-36-8 [2][3]

Molecular Formula CLiN [4]

Molecular Weight 32.96 g/mol [4]

Appearance
White orthorhombic crystals or

powder
[1][2]

Density 1.075 g/cm³ [1]

Melting Point 160 °C [1][2]

Boiling Point Decomposes [2]

Solubility Soluble in water, DMF, THF [3]

Stability
Stable under dry conditions;

decomposes in moisture
[1]

Toxicological Properties
Lithium cyanide is classified as highly toxic.[1] Ingestion, inhalation, or skin contact can be

fatal.[5] It is crucial to handle this compound in a well-ventilated fume hood with appropriate

personal protective equipment.[6][7]

Toxicity Class Hazard Statement GHS Classification

Acute Oral Toxicity Fatal if swallowed Category 2

Acute Dermal Toxicity Fatal in contact with skin Category 1

Acute Inhalation Toxicity Fatal if inhaled Category 1

Aquatic Hazard
Very toxic to aquatic life with

long-lasting effects
Acute 1, Chronic 1

Experimental Protocols
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Detailed methodologies for the synthesis and analysis of lithium cyanide are provided below.

These protocols are intended for use by trained professionals in a laboratory setting.

Synthesis of Lithium Cyanide
Two primary methods for the synthesis of lithium cyanide are the industrial-scale reaction of

lithium hydroxide with hydrogen cyanide and a laboratory-scale preparation using acetone

cyanohydrin.

This method is the conventional industrial route to lithium cyanide.[1] It involves the

neutralization of lithium hydroxide with hydrogen cyanide.[3]

Reaction: LiOH + HCN → LiCN + H₂O[1]

Methodology:

In a well-ventilated chemical fume hood, a solution of lithium hydroxide in water is prepared

in a reaction vessel equipped with a stirrer and a cooling system.

Gaseous or liquid hydrogen cyanide is carefully introduced into the lithium hydroxide solution

under controlled temperature conditions (typically ambient).

The reaction is highly exothermic and requires cooling to maintain the temperature and

prevent the volatilization of hydrogen cyanide.

The progress of the reaction can be monitored by measuring the pH of the solution.

Upon completion of the reaction, the resulting lithium cyanide solution is concentrated by

evaporation of water under reduced pressure.

The solid lithium cyanide is then isolated by filtration and dried under vacuum to remove

residual water.

Caution:Hydrogen cyanide is an extremely toxic and volatile liquid. This synthesis must be

performed in a specialized chemical fume hood with continuous monitoring for HCN leaks and

appropriate safety measures in place.
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A safer alternative for laboratory-scale synthesis involves the use of acetone cyanohydrin as a

source of cyanide, reacting with lithium hydride.[6][7] This method avoids the direct handling of

hydrogen cyanide gas.[6]

Reaction: (CH₃)₂C(OH)CN + LiH → (CH₃)₂CO + LiCN + H₂[1]

Methodology:

A three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel,

and a nitrogen inlet. The flask is charged with lithium hydride and anhydrous tetrahydrofuran

(THF).[6][7]

The suspension is stirred and cooled in an ice bath.[6][7]

Acetone cyanohydrin is added dropwise from the dropping funnel to the stirred suspension.

[6][7] A vigorous evolution of hydrogen gas will be observed.[6]

After the addition is complete, the ice bath is removed, and the mixture is stirred at room

temperature for a specified period to ensure the reaction goes to completion.[6][7]

The solvent (THF) is removed under reduced pressure using a rotary evaporator, yielding

crude lithium cyanide as a white solid.[6][7]

The solid lithium cyanide is then dried under high vacuum to remove any remaining solvent

and acetone.[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

http://orgsyn.org/content/pdfs/procedures/cv7p0517.pdf
http://www.orgsyn.org/demo.aspx?prep=CV7P0517
http://orgsyn.org/content/pdfs/procedures/cv7p0517.pdf
https://www.evitachem.com/product/evt-400855
http://orgsyn.org/content/pdfs/procedures/cv7p0517.pdf
http://www.orgsyn.org/demo.aspx?prep=CV7P0517
http://orgsyn.org/content/pdfs/procedures/cv7p0517.pdf
http://www.orgsyn.org/demo.aspx?prep=CV7P0517
http://orgsyn.org/content/pdfs/procedures/cv7p0517.pdf
http://www.orgsyn.org/demo.aspx?prep=CV7P0517
http://orgsyn.org/content/pdfs/procedures/cv7p0517.pdf
http://orgsyn.org/content/pdfs/procedures/cv7p0517.pdf
http://www.orgsyn.org/demo.aspx?prep=CV7P0517
https://www.benchchem.com/product/b1604797?utm_src=pdf-body
http://orgsyn.org/content/pdfs/procedures/cv7p0517.pdf
http://www.orgsyn.org/demo.aspx?prep=CV7P0517
https://www.benchchem.com/product/b1604797?utm_src=pdf-body
http://orgsyn.org/content/pdfs/procedures/cv7p0517.pdf
http://www.orgsyn.org/demo.aspx?prep=CV7P0517
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents

Reaction Work-up & Purification Final Product

Lithium Hydride

Reaction Vessel
(N2 atmosphere, Ice Bath)Acetone Cyanohydrin

Anhydrous THF

Rotary Evaporation
Reaction Mixture

Vacuum Drying
Crude LiCN

Lithium Cyanide (LiCN)

Click to download full resolution via product page

Diagram 1: Workflow for the laboratory synthesis of lithium cyanide.

Analytical Methods for Lithium Cyanide
The quality and purity of lithium cyanide can be assessed using a combination of titration,

spectroscopic, and chromatographic methods.

A standard method for determining the cyanide content in cyanide salts is by titration with silver

nitrate.

Methodology:

A known mass of the lithium cyanide sample is accurately weighed and dissolved in

deionized water.

A small amount of a suitable indicator, such as p-dimethylaminobenzalrhodanine, is added to

the solution.

The solution is then titrated with a standardized solution of silver nitrate (AgNO₃).

The endpoint of the titration is indicated by a color change of the indicator.
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The concentration of cyanide in the original sample can be calculated from the volume of

silver nitrate solution used.

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy can be used to confirm

the presence of the cyanide functional group.

Sample Preparation: A small amount of the solid lithium cyanide is mixed with dry

potassium bromide (KBr) and pressed into a pellet. Alternatively, a Nujol mull of the sample

can be prepared.

Analysis: The FT-IR spectrum is recorded. The characteristic stretching vibration of the

cyanide (C≡N) triple bond is expected to appear in the region of 2080-2100 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While ¹³C NMR can be used to observe

the carbon of the cyanide group, ⁷Li NMR is useful for characterizing the lithium cation.[8][9]

Sample Preparation: A sample of lithium cyanide is dissolved in a suitable deuterated

solvent, such as D₂O or DMSO-d₆.

Analysis: The ⁷Li NMR spectrum is acquired. The chemical shift of the lithium signal can

provide information about the ionic environment of the lithium cation.[8][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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